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Compound of Interest

Compound Name: lotrex

Cat. No.: B1264771

This document provides essential safety and logistical information for the proper disposal of
lotrex, a brachytherapy solution containing the radionuclide lodine-125 (I-125). These
procedural guidelines are intended for researchers, scientists, and drug development
professionals to ensure the safe handling and disposal of radioactive waste in a laboratory
setting. Adherence to these procedures is critical for minimizing radiation exposure and
ensuring compliance with regulatory standards.

Key Data for lodine-125

A thorough understanding of the radioactive properties of lodine-125 is fundamental to its safe
disposal. The following table summarizes the key quantitative data for 1-125.
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Property Value Notes

The time required for the

Half-life ~59.4 - 60.1 days _ o
radioactivity to reduce by 50%.

Primarily emits low-energy

Primary Emissions Gamma rays, X-rays
gamma and X-rays.

Standard practice is to store
] ] ) for at least 10 half-lives to
Decay-in-Storage Period ~600 days (10 half-lives) ) o
ensure radioactivity has

decayed to background levels.

Due to the low energy of
Shielding Lead foil (thin) emissions, thin lead foil is an

effective shielding material.

Experimental Protocols: Step-by-Step Disposal
Procedures

The primary method for the disposal of lotrex and I-125 contaminated waste is Decay-in-
Storage (DIS). This process involves storing the radioactive waste in a designated, shielded
area until the radioactivity has decayed to a level indistinguishable from background radiation.

Waste Segregation and Collection

Proper segregation of radioactive waste at the point of generation is crucial for safety and

efficient disposal.
e Solid Waste:

o Place all contaminated solid waste (e.g., gloves, absorbent pads, empty vials) into a
designated, clearly labeled radioactive waste container.

o The container must be lined with a durable, tear-resistant plastic bag.

o Never mix non-radioactive waste with radioactive waste.
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e Liquid Waste:
o Collect liquid lotrex waste in a shatter-resistant, leak-proof container.
o Do not dispose of liquid lotrex directly down the drain.

o For small volumes of liquid, it is recommended to absorb the liquid onto an absorbent
material (e.g., kitty litter or vermiculite) and dispose of it as solid waste.

e Sharps Waste:

o All needles, syringes, and other contaminated sharps must be placed in a designated,
puncture-proof sharps container that is clearly labeled as "Radioactive Sharps."

Labeling and Record-Keeping

Accurate labeling and meticulous record-keeping are regulatory requirements and essential for
safety.

o Container Labeling: All radioactive waste containers must be clearly labeled with:

[e]

The radiation symbol (trefoil).

The words "Caution, Radioactive Material."

o

[¢]

The radionuclide (lodine-125).

[¢]

The estimated activity and the date it was added.

[e]

The name of the principal investigator or laboratory.

+ Radioactive Waste Log: Maintain a detailed logbook for all radioactive waste generated. The
log should include:

o The date the waste was placed in the container.
o The radionuclide and its estimated activity.

o The type of waste (solid, liquid, sharps).
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o The initials of the individual generating the waste.

o The final disposal date after the decay period.

Storage for Decay

o Store all I-125 waste containers in a designated and secured radioactive materials storage
area.

e The storage area should be shielded, typically with lead bricks or other suitable materials, to
minimize radiation exposure to personnel.

e The storage period for 1-125 is a minimum of 10 half-lives, which is approximately 600 days.

Final Disposal

« After the 600-day decay period, the waste must be surveyed with a radiation detection meter
(e.g., a Geiger counter) to ensure that its radioactivity is at background level.

o Before surveying, remove or deface all radioactive material labels from the container.

« If the survey confirms that the radioactivity is at background level, the waste can be disposed
of as regular, non-hazardous waste.

o Record the final survey results and the date of disposal in the radioactive waste log.

« If the radioactivity is still above background, the waste must be returned to storage for further
decay.

Mandatory Visualizations

The following diagrams illustrate the key logical relationships and workflows for the proper
disposal of lotrex.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1264771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Generation & Segregation

Solid Waste

Collection & Labeling

Labeled Radioactive

(Gloves, Vials)

lotrex Use in Experiment Liquid Waste

Solid Waste Container

Labeled Radioactive

(lotrex Solution)

Generates

Sharps Waste

Liquid Waste Container

! Decay-in-Storage

(Needles, Syringes)

\d
[ Labeled Radioactive Secure, Shielded | Store for >10 Half-Lives
Sharps Container Storage Area = (~600 days)

Final Disposal

Return to Storage

-

A

Radioactivity at
Survey with Background Level?

Radiation Meter

Dispose as
Regular Waste

Click to download full resolution via product page

Caption: Workflow for the proper disposal of lotrex waste.
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Iodine-125 Decay Process
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Caption: Radioactive decay pathway of lodine-125 over time.
» To cite this document: BenchChem. [Proper Disposal Procedures for lotrex (containing

lodine-125)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126477 1#iotrex-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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